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Compound of Interest

Compound Name: (S)-NODAGA-tris(t-Bu ester)

Cat. No.: B8068173

Essential Safety and Handling Guide for (S)-
NODAGA-tris(t-Bu ester)

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of (S)-NODAGA-tris(t-Bu ester), ensuring laboratory
safety and operational integrity.

This document provides immediate, essential safety and logistical information for the handling
of (S)-NODAGA-tris(t-Bu ester). The following procedural guidance is designed to answer

specific operational questions, building a foundation of trust and safety in your laboratory
practices.

Key Compound and Safety Data

A summary of essential quantitative data for (S)-NODAGA-tris(t-Bu ester) is provided below
for quick reference.
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Parameter Value

) 2-[1,4,7-Triazacyclononan-1-yl-4,7-bis(tBu-
Chemical Name - .
esten)]-1,5-pentanedioic acid

Synonyms NODAGA-tris(t-Bu ester)

CAS Number 438553-50-3

Molecular Formula C27H49N30s

Molecular Weight 543.7 g/mol

Form Powder

Storage Temperature -20 °C or below

Transport Not classified as dangerous goods

Operational Plan: From Receipt to Disposal

This section outlines the step-by-step procedures for the safe handling of (S)-NODAGA-tris(t-
Bu ester) in a laboratory setting.

Receiving and Storage

e Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verify that the product name and CAS number on the label match the order.
» Store the container in a designated, well-ventilated, and dry area at or below -20°C.

o Keep the container tightly closed to prevent contamination and degradation.

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective
equipment is mandatory.
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e Ventilation: All handling of the powder, including weighing and solution preparation, should
be conducted in a certified chemical fume hood or a ventilated balance enclosure to
minimize inhalation of dust particles.

o Eye Protection: Wear chemical safety goggles to protect against potential splashes or
airborne patrticles.

o Hand Protection: Use standard laboratory gloves, such as nitrile gloves. Gloves should be
inspected before use and changed immediately if contaminated.

o Body Protection: A standard laboratory coat should be worn to protect street clothing from
contamination.

o Respiratory Protection: While generally not required for small quantities handled with good
ventilation, an N95 or higher-rated respirator should be considered if handling large
guantities or if engineering controls are not sufficient.

Handling and Experimental Procedures

o Before handling, ensure the Safety Data Sheet (SDS) is readily accessible.
» Allow the container to reach room temperature before opening to avoid condensation.

o Carefully weigh the required amount of powder within a chemical fume hood or ventilated
enclosure to prevent the generation of dust.

e When preparing solutions, add the powder slowly to the solvent to avoid splashing.
» After handling, decontaminate all work surfaces with an appropriate cleaning agent.

e Wash hands thoroughly with soap and water after removing gloves and before leaving the
laboratory.

Spill and Emergency Procedures

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

e Minor Spills:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8068173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

[e]

Alert personnel in the immediate area.

o

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid
creating dust.

o

Carefully sweep the absorbed material into a designated waste container.

[¢]

Clean the spill area with a wet cloth or paper towels.

o

Place all cleanup materials in a sealed bag for proper disposal.
e Major Spills:

o Evacuate the area immediately.

o Alert your laboratory supervisor and institutional safety office.

o Prevent entry to the area until it has been decontaminated by trained personnel.
e First Aid:

o Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical
attention.

o Skin Contact: Wash the affected area immediately with plenty of soap and water. If skin
irritation occurs, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

Proper disposal of (S)-NODAGA-tris(t-Bu ester) and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.
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e Unused Product: Dispose of unused (S)-NODAGA-tris(t-Bu ester) as non-hazardous
chemical waste.[1][2] It should be collected in a clearly labeled, sealed container and
disposed of through your institution's hazardous waste management program.[2]

o Contaminated Materials: All materials contaminated with the compound, such as gloves,
absorbent pads, and disposable labware, should be placed in a sealed bag and disposed of
as chemical waste.

o Empty Containers: Empty containers should be thoroughly rinsed with a suitable solvent. The
rinsate should be collected and disposed of as chemical waste. Once clean, the container
can be disposed of in the regular trash after defacing the label.[1]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of (S)-NODAGA-
tris(t-Bu ester).
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Caption: Workflow for safe handling of (S)-NODAGA-tris(t-Bu ester).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (S)-
NODAGA-tris(t-Bu ester)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8068173#personal-protective-equipment-for-
handling-s-nodaga-tris-t-bu-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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